Cas no 75204-33-0 (5'-Inosinic acid, 8-bromo-)

5'-Inosinic acid, 8-bromo- structure
5'-Inosinic acid, 8-bromo- structure
Product Name:5'-Inosinic acid, 8-bromo-
CAS No:75204-33-0
MF:C10H12BrN4O8P
MW:427.102042198181
CID:539952
PubChem ID:136229943
Update Time:2025-04-19

5'-Inosinic acid, 8-bromo- Chemical and Physical Properties

Names and Identifiers

    • 5'-Inosinic acid, 8-bromo-
    • [(2R,3S,4R,5R)-5-(8-bromo-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • 75204-33-0
    • DTXSID70741397
    • ((2R,3S,4R,5R)-5-(8-Bromo-6-hydroxy-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • {[(2R,3S,4R,5R)-5-(8-bromo-6-hydroxy-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
    • SCHEMBL6558789
    • 8-Bromoinosine 5'-(dihydrogen phosphate)
    • Inchi: 1S/C10H12BrN4O8P/c11-10-14-4-7(12-2-13-8(4)18)15(10)9-6(17)5(16)3(23-9)1-22-24(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,12,13,18)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
    • InChI Key: DAKIWOGVDCFLAA-UUOKFMHZSA-N
    • SMILES: BrC1=NC2C(NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)=O

Computed Properties

  • Exact Mass: 425.95761g/mol
  • Monoisotopic Mass: 425.95761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 176Ų

Experimental Properties

  • PSA: 190.09000
  • LogP: -0.97710
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